IRON IRON Iron(3+) is an iron cation and a monoatomic trication. It has a role as a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a cofactor.
Iron is a transition metal with a symbol Fe and atomic number 26. By mass, it is the most common element on Earth. Iron is an essential element involved in various metabolic processes, including oxygen transport, deoxyribonucleic acid (DNA) synthesis, and energy production in electron transport. Resulting from inadequate supply of iron to cells due to depletion of stores, iron deficiency is the most common nutritional deficiency worldwide, particularly affecting children, women of childbearing age, and pregnant women. Iron deficiency may be characterized without the development of anemia, and may result in functional impairments affecting cognitive development and immunity mechanisms, as well as infant or maternal mortality if it occurs during pregnancy. The main therapeutic preparation of iron is [DB13257], and iron-sucrose may also be given intravenously. Iron exists in two oxidation states: the ferrous cation (Fe2+) and ferric cation (Fe3+). Non-haem iron in food is mainly in the ferric state, which is the insoluble form of iron, and must be reduced to the ferrous cation for absorption. Ferric citrate (tetraferric tricitrate decahydrate) is a phosphate binder indicated for the control of serum phosphorus levels in patients with chronic kidney disease on dialysis.
Fe3+ is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ferric cation is a Parenteral Iron Replacement and Phosphate Binder. The mechanism of action of ferric cation is as a Phosphate Chelating Activity.
Ferric ion is a natural product found in Homo sapiens with data available.
Iron(3+) is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Ferric Chloride (active moiety of); Ferric Sulfate (active moiety of); Ferric Ammonium Citrate (is active moiety of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 7439-89-6
VCID: VC20857225
InChI: InChI=1S/Fe/q+3
SMILES: [Fe]
Molecular Formula: Fe+3
Molecular Weight: 55.84 g/mol

IRON

CAS No.: 7439-89-6

Cat. No.: VC20857225

Molecular Formula: Fe+3

Molecular Weight: 55.84 g/mol

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Description Iron(3+) is an iron cation and a monoatomic trication. It has a role as a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a cofactor.
Iron is a transition metal with a symbol Fe and atomic number 26. By mass, it is the most common element on Earth. Iron is an essential element involved in various metabolic processes, including oxygen transport, deoxyribonucleic acid (DNA) synthesis, and energy production in electron transport. Resulting from inadequate supply of iron to cells due to depletion of stores, iron deficiency is the most common nutritional deficiency worldwide, particularly affecting children, women of childbearing age, and pregnant women. Iron deficiency may be characterized without the development of anemia, and may result in functional impairments affecting cognitive development and immunity mechanisms, as well as infant or maternal mortality if it occurs during pregnancy. The main therapeutic preparation of iron is [DB13257], and iron-sucrose may also be given intravenously. Iron exists in two oxidation states: the ferrous cation (Fe2+) and ferric cation (Fe3+). Non-haem iron in food is mainly in the ferric state, which is the insoluble form of iron, and must be reduced to the ferrous cation for absorption. Ferric citrate (tetraferric tricitrate decahydrate) is a phosphate binder indicated for the control of serum phosphorus levels in patients with chronic kidney disease on dialysis.
Fe3+ is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ferric cation is a Parenteral Iron Replacement and Phosphate Binder. The mechanism of action of ferric cation is as a Phosphate Chelating Activity.
Ferric ion is a natural product found in Homo sapiens with data available.
Iron(3+) is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Ferric Chloride (active moiety of); Ferric Sulfate (active moiety of); Ferric Ammonium Citrate (is active moiety of) ... View More ...
CAS No. 7439-89-6
Molecular Formula Fe+3
Molecular Weight 55.84 g/mol
IUPAC Name iron(3+)
Standard InChI InChI=1S/Fe/q+3
Standard InChI Key VTLYFUHAOXGGBS-UHFFFAOYSA-N
Impurities Blast furnace pig iron contains silicon, sulfur, phosphorus, manganese and carbon.
SMILES [Fe]
Canonical SMILES [Fe+3]
Boiling Point 2,861 °C
288 °F
Colorform Silvery-white or gray, soft, ductile, malleable metal ... In powder form it is black to gray
Cubic crystal system. Body-centered cubic structure
Silver-white or gray metal
TENACIOUS, LUSTROUS METAL
Pure iron is a silvery white, relatively soft metal
Melting Point 1538 °C

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